(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride

• IUPAC Name: (3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H10N4.ClH/c7-3-5-8-6(10-9-5)4-1-2-4;/h4H,1-3,7H2,(H,8,9,10);1H
• InChI Key: BIWFLNSZPDWUMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNC(=N2)CN.Cl
• Molecular Formula: C6H11ClN4
• Molecular Weight: 174.63 g/mol
• CAS RN: 1820707-11-6

Description

“(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C6H11ClN4. Its CAS number is 1820707-11-6.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, has been reported in several studies. These compounds are typically synthesized using spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 174.63. Other physical and chemical properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Synthesis and Chemical Properties

(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride is involved in various chemical synthesis processes due to its unique structural properties. For instance, it has been used in the synthesis of high-affinity, orally active neurokinin-1 receptor antagonists with potential clinical applications in treating emesis and depression. The compound's solubility and effectiveness in pre-clinical tests highlight its significance in medicinal chemistry (Harrison et al., 2001).

Antimicrobial Applications

Research has also explored the antimicrobial potential of compounds related to this compound. For example, derivatives synthesized from related triazole compounds have shown moderate to very good antibacterial and antifungal activities against pathogenic strains, suggesting their utility in developing new antimicrobial agents (Thomas et al., 2010).

Catalytic Applications

The structural motif of this compound finds use in catalytic applications as well. For instance, triazole-based catalysts have been developed for Huisgen 1,3-dipolar cycloadditions, showcasing the compound's role in facilitating chemical reactions crucial for synthesizing various organic molecules. These catalysts are praised for their low loadings, compatibility with free amino groups, and efficacy under mild conditions (Ozcubukcu et al., 2009).

Application in Asymmetric Synthesis

The compound has also been investigated in the context of asymmetric synthesis, where its derivatives are used for producing cyclopropylmethanamines with high diastereo- and enantioselectivity. Such research underscores the compound's versatility in creating molecules with specific spatial arrangements, which is crucial in the development of pharmaceuticals (Miura et al., 2016).

Safety and Hazards

The safety information for “(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the research and development of “(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride” are not explicitly mentioned in the available resources.

Mechanism of Action

Target of action

1,2,4-Triazoles are known to interact with a variety of biological targets. For example, some triazoles are known to inhibit the enzyme lanosterol 14α-demethylase, a key enzyme in the biosynthesis of ergosterol, which is an essential component of fungal cell membranes .

Mode of action

The interaction of triazoles with their targets often results in the inhibition of the target’s function. For example, in the case of lanosterol 14α-demethylase, the inhibition of this enzyme by triazoles leads to a depletion of ergosterol and an accumulation of 14α-methyl sterols, which disrupts the integrity of the fungal cell membrane .

Biochemical pathways

The primary biochemical pathway affected by triazoles is the ergosterol biosynthesis pathway in fungi. By inhibiting lanosterol 14α-demethylase, triazoles disrupt this pathway, leading to effects on fungal growth and survival .

Pharmacokinetics

The ADME properties of triazoles can vary widely depending on the specific compound. Some triazoles are well absorbed orally and have good bioavailability, while others may be more effectively delivered by other routes. The metabolism of triazoles also varies, with some compounds being extensively metabolized in the liver .

Result of action

The ultimate effect of triazoles on cells is often growth inhibition or cell death, particularly in fungi. This is due to the disruption of cell membrane integrity caused by the depletion of ergosterol and accumulation of 14α-methyl sterols .

Action environment

The efficacy and stability of triazoles can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances that can interact with the compound .